Cas no 1256359-89-3 (3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester)

• Product Name: 3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester
• CAS No: 1256359-89-3
• MF: C₁₆H₂₄BNO₃
• MW: 289.177664756775
• MDL: MFCD17926513
• CID: 828582
• PubChem ID: 53217191
• Update Time: 2025-04-19

3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• 3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid pinacol ester
• B-2888
• X0449
• DTXSID30682292
• 3-(N,N-Dimethylcarbamoylmethyl)phenylboronic acid, pinacol ester
• AKOS022184144
• N,N-dimethyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• BS-26494
• MFCD17926513
• 1256359-89-3
• F72498

• MDL： MFCD17926513
• Inchi： 1S/C16H24BNO3/c1-15(2)16(3,4)21-17(20-15)13-9-7-8-12(10-13)11-14(19)18(5)6/h7-10H,11H2,1-6H3
• InChI Key： WPMUGFJPFCLGQP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(CC(N(C)C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.18500
• Monoisotopic Mass: 289.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 1.61650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides